N-(2,5-dimethoxyphenyl)-2-[1-(2-methylphenyl)-4-oxopyrazolo[3,4-d]pyrimidin-5-yl]acetamide

• IUPAC Name: N-(2,5-dimethoxyphenyl)-2-[1-(2-methylphenyl)-4-oxopyrazolo[3,4-d]pyrimidin-5-yl]acetamide
• InChI: InChI=1S/C22H21N5O4/c1-14-6-4-5-7-18(14)27-21-16(11-24-27)22(29)26(13-23-21)12-20(28)25-17-10-15(30-2)8-9-19(17)31-3/h4-11,13H,12H2,1-3H3,(H,25,28)
• InChI Key: QJLFIRBXTLBWLL-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1N2C3=C(C=N2)C(=O)N(C=N3)CC(=O)NC4=C(C=CC(=C4)OC)OC
• Molecular Formula: C22H21N5O4
• Molecular Weight: 419.4 g/mol

Description

N-(2,5-dimethoxyphenyl)-2-[1-(2-methylphenyl)-4-oxopyrazolo[3,4-d]pyrimidin-5-yl]acetamide is a useful research compound. Its molecular formula is C22H21N5O4 and its molecular weight is 419.441. The purity is usually 95%.
BenchChem offers high-quality N-(2,5-dimethoxyphenyl)-2-[1-(2-methylphenyl)-4-oxopyrazolo[3,4-d]pyrimidin-5-yl]acetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(2,5-dimethoxyphenyl)-2-[1-(2-methylphenyl)-4-oxopyrazolo[3,4-d]pyrimidin-5-yl]acetamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Radiosynthesis Applications

A study by Dollé et al. (2008) discusses the radiosynthesis of selective ligands for the translocator protein (18 kDa), a part of a novel series of 2-phenylpyrazolo[1,5-a]pyrimidineacetamides, with potential applications in positron emission tomography (PET) imaging. This research is crucial for advancing imaging techniques in medical diagnostics (Dollé et al., 2008).

Anticancer Potential

Al-Sanea et al. (2020) investigated the synthesis of certain 2-[3-phenyl-4-(pyrimidin-4-yl)-1H-pyrazol1-yl]acetamide derivatives. One of these compounds showed significant growth inhibition in various cancer cell lines, indicating its potential as an anticancer agent (Al-Sanea et al., 2020).

Antitumor Activity

El-Morsy et al. (2017) synthesized a series of pyrazolo[3,4-d]pyrimidine derivatives, among which some showed moderate antitumor activity against human breast adenocarcinoma cells. This finding suggests possible applications in developing new antitumor drugs (El-Morsy et al., 2017).

Synthesis and Characterization of Derivatives

Rahmouni et al. (2014) focused on the synthesis of novel isoxazolines and isoxazoles of N-substituted pyrazolo[3,4-d]pyrimidin-4(5H)-one derivatives. The study provides insights into the chemical properties and potential applications of these derivatives in various fields (Rahmouni et al., 2014).